N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine
Overview
Description
N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine, also known as DFMC, is a novel pyrimidine-based compound with promising therapeutic potential. It is a small molecule that has been studied for its potential to modulate the activity of various G-protein coupled receptors (GPCRs) and ion channels. DFMC has been found to have a variety of pharmacological effects, including anti-inflammatory, anti-cancer, and analgesic properties.
Mechanism of Action
The mechanism of action of N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine is not yet fully understood. However, it is believed to act as an agonist of G-protein coupled receptors and ion channels. It has been found to interact with the serotonin 5-HT2A and 5-HT2C receptors, as well as several other GPCRs and ion channels.
Biochemical and Physiological Effects
N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-cancer, and analgesic properties. It has also been found to have the potential to modulate the activity of the serotonin 5-HT2A and 5-HT2C receptors, which may have implications in the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine in laboratory experiments include its small size, which makes it easy to work with, and its ability to interact with a variety of GPCRs and ion channels. The main limitation is that the exact mechanism of action is not yet fully understood, so further research is needed to fully understand its effects.
Future Directions
Future research into N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. In particular, further research should be conducted to explore its potential to modulate the activity of the serotonin 5-HT2A and 5-HT2C receptors, as well as its potential anti-inflammatory, anti-cancer, and analgesic properties. In addition, further research should be conducted to explore its potential to modulate other GPCRs and ion channels, as well as its potential interactions with other drugs. Finally, further research should be conducted to explore its potential toxicity and toxicity profiles.
Synthesis Methods
N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine is synthesized through a two-step process. First, 2-chlorophenyl-6-difluoromethyl-2-methylpyrimidine is synthesized from 2-chlorobenzaldehyde, 2-fluoromethyl-6-methylpyrimidine, and boron trifluoride etherate. This is then reacted with an amine to form N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine.
Scientific Research Applications
N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine has been studied for its potential to modulate the activity of various G-protein coupled receptors (GPCRs) and ion channels. It has been found to have a variety of pharmacological effects, including anti-inflammatory, anti-cancer, and analgesic properties. In addition, N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine has been studied for its potential to modulate the activity of the serotonin 5-HT2A and 5-HT2C receptors, which may have implications in the treatment of anxiety and depression.
properties
IUPAC Name |
N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClF2N3/c1-7-16-10(12(14)15)6-11(17-7)18-9-5-3-2-4-8(9)13/h2-6,12H,1H3,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEHJWYFWLPWFAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)NC2=CC=CC=C2Cl)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClF2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-6-(difluoromethyl)-2-methylpyrimidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-methyl-N-(1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidin-3-yl)methanesulfonamide](/img/structure/B6457624.png)
![3-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-1lambda6,2-benzothiazole-1,1-dione](/img/structure/B6457626.png)
![4-{[4-(2-cyclopropyl-5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]methyl}benzonitrile](/img/structure/B6457634.png)
![2-cyclopropyl-4,5-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine](/img/structure/B6457643.png)
![N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1-phenylmethanesulfonylazetidin-3-amine](/img/structure/B6457654.png)
![2-cyclopropyl-4,5-dimethyl-6-(4-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)pyrimidine](/img/structure/B6457663.png)
![4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline](/img/structure/B6457674.png)
![3-methyl-2-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]-3,4-dihydroquinazolin-4-one](/img/structure/B6457680.png)
![2,4,5-trimethyl-6-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)pyrimidine](/img/structure/B6457712.png)
![N-[4-(difluoromethoxy)phenyl]-6-(difluoromethyl)-2-methylpyrimidin-4-amine](/img/structure/B6457719.png)
![2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyrrolidin-3-yl}pyridine](/img/structure/B6457724.png)